1-(1-Bromo-2,2,2-trifluoroethoxy)-2-chloro-1,1,2-trifluoroethane

• CAS No.: 51410-34-5
• Molecular Formula: C4H2BrClF6O
• Molecular Weight: 295.40 g/mol
• IUPAC Name: 2-bromo-2-(2-chloro-1,1,2-trifluoroethoxy)-1,1,1-trifluoroethane
• InChI: InChI=1S/C4H2BrClF6O/c5-1(3(8,9)10)13-4(11,12)2(6)7/h1-2H
• InChI Key: KVVISPYJVKSSBU-UHFFFAOYSA-N
• Canonical SMILES: C(C(F)(F)F)(OC(C(F)Cl)(F)F)Br

Description

1-(1-Bromo-2,2,2-trifluoroethoxy)-2-chloro-1,1,2-trifluoroethane is a useful research compound. Its molecular formula is C4H2BrClF6O and its molecular weight is 295.40 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

CF3CH2OCF2CHFCl (104 g.) and bromine (85 g.) were vaporized in a stream of nitrogen at 15-20 l/hr. The gaseous mixture was then passed through a 1 × 12 inch glass tube at 475° C. The crude product (137 g.) was condensed in a "Dry Ice" trap and purified by fractional distillation and preparative gas chromatography. The product CF3CHBrOCF2CHFCl had b.p. 109° C., nD20 1.3525 and analyzed as follows: